Cas no 147-20-6 (Diphenylpyraline)

Diphenylpyraline is an antihistamine compound belonging to the ethanolamine class, primarily used for its antagonistic effects on the H1 histamine receptor. It exhibits pronounced efficacy in mitigating allergic reactions by competitively inhibiting histamine binding, thereby reducing symptoms such as pruritus, urticaria, and rhinorrhea. Its molecular structure enhances lipophilicity, facilitating efficient blood-brain barrier penetration, which contributes to its sedative properties. Diphenylpyraline is often formulated in combination with other active ingredients to augment therapeutic outcomes in multi-symptom relief preparations. The compound demonstrates stability under standard storage conditions, ensuring reliable shelf life. Its well-characterized pharmacokinetic profile supports predictable absorption and metabolism, making it a consistent option in clinical applications.
Diphenylpyraline structure
Diphenylpyraline structure
Product Name:Diphenylpyraline
CAS No:147-20-6
MF:C19H23NO
MW:281.392025232315
CID:141361
PubChem ID:3103
Update Time:2025-05-28

Diphenylpyraline Chemical and Physical Properties

Names and Identifiers

    • diphenylpyraline
    • 4-(diphenylmethoxy)-1-methylpiperidine
    • 4-benzhydryloxy-1-methylpiperidine
    • DIPHENYLPYRALINE , CRM STANDARD
    • Piperidine,4-(diphenylmethoxy)-1-methyl-
    • 4-Benzhydryloxy-1-methyl-piperidin
    • 4-benzhydryloxy-1-methyl-piperidine
    • 4-Diphenylmethoxy-1-methyl-piperidin
    • Allergen
    • Belfene
    • Dayfen
    • Hispril
    • Histyn
    • Lergobine
    • Lyssipoll
    • Mepiben
    • Neargal
    • N-methyl-4-(diphenylmethoxy)piperidine
    • P-253
    • Hystryl
    • Aids033087
    • Aids-033087
    • Nsc61825 (HCl)
    • 132-18-3 (Hcl)
    • IDI1_000851
    • BSPBio_000893
    • 4-(benzhydryloxy)-N-methylpiperidine
    • SPBio_002814
    • Q411150
    • NCIOpen2_007716
    • AC-9855
    • DivK1c_000851
    • BRN 0245467
    • KBio2_006618
    • Spectrum3_000401
    • P 253
    • Histryl
    • Diphenylpyralamine
    • 4-[(diphenylmethyl)oxy]-1-methylpiperidine
    • NINDS_000851
    • FT-0657213
    • Diphenylpyralinum [INN-Latin]
    • 4-(Benzhydryloxy)-1-methylpiperidine
    • DIPHENYLPYRALINE [INN]
    • UNII-33361OE3AV
    • CHEMBL1492
    • CHEBI:59788
    • Difenilpiralina [INN-Spanish]
    • KBio3_001142
    • 1-Methyl-4-piperidyl benzhydryl ether
    • Prestwick3_000707
    • 147-20-6
    • Difenilpiralina
    • SPBio_001043
    • NCGC00178908-01
    • CAS-132-18-3
    • Diphenylpyralinum
    • BRD-K22936972-003-05-3
    • DTXSID3022952
    • 33361OE3AV
    • KBioGR_001121
    • MS-23999
    • AN 1041
    • Diphenylpyraline [INN:BAN]
    • Prestwick1_000707
    • AB00053461_15
    • BRD-K22936972-003-15-2
    • KBio2_004050
    • NCGC00016395-01
    • Spectrum5_000917
    • AKOS015889312
    • Oprea1_289175
    • NCGC00016395-03
    • PIPERIDINE, 4-(DIPHENYLMETHOXY)-1-METHYL-
    • DIPHENYLPYRALINE [MI]
    • N-Methyl-4-(Benzhydryloxy)piperidine
    • NS00009804
    • Spectrum_001002
    • Diphenylpyraline (INN)
    • DIPHENYLPYRALINE [VANDF]
    • NCGC00016395-02
    • AB00053461_14
    • BSPBio_001922
    • BDBM50241333
    • DB01146
    • DIPHENYLPYRALINE [WHO-DD]
    • EN300-18530977
    • Prestwick2_000707
    • Prestwick0_000707
    • N-Methylpiperidyl-(4)-benzhydrylaether salzsauren salze [German]
    • Diphenylpyrilene
    • CS-0028462
    • NSC61825
    • AB00053461
    • PIPERIDINE, 4-(DIPHENYLMETHOXY)-1-METHYL
    • 4-DIPHENYLMETHOXY-1-METHYLPIPERIDINE
    • KBio2_001482
    • EINECS 205-686-7
    • SBI-0051354.P003
    • D07862
    • SCHEMBL119077
    • Spectrum2_000982
    • KBioSS_001482
    • 4-(Diphenylmethoxy)-1-(methyl)piperidine
    • Diafen (Salt/Mix)
    • Spectrum4_000521
    • HY-107431
    • A808623
    • 5-21-01-00053 (Beilstein Handbook Reference)
    • NCGC00178908-02
    • 1-methyl-4-hydroxypiperidine benzhydryl ether
    • KBio1_000851
    • BPBio1_000983
    • L001180
    • N-Methylpiperidyl-(4)-benzhydrylaether salzsauren salze
    • GTPL7165
    • G12548
    • BRD-K22936972-003-22-8
    • DB-367041
    • BRD-K22936972-003-23-6
    • AG-205/36627019
    • Diphenylpyraline
    • Inchi: 1S/C19H23NO/c1-20-14-12-18(13-15-20)21-19(16-8-4-2-5-9-16)17-10-6-3-7-11-17/h2-11,18-19H,12-15H2,1H3
    • InChI Key: OWQUZNMMYNAXSL-UHFFFAOYSA-N
    • SMILES: O(C(C1C=CC=CC=1)C1C=CC=CC=1)C1CCN(C)CC1

Computed Properties

  • Exact Mass: 281.17800
  • Monoisotopic Mass: 281.177964
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 4
  • Complexity: 268
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 3.9
  • Topological Polar Surface Area: 12.5

Experimental Properties

  • Density: 1.0423 (rough estimate)
  • Melting Point: [206]
  • Boiling Point: 424.06°C (rough estimate)
  • Flash Point: 111.6 °C
  • Refractive Index: 1.5000 (estimate)
  • PSA: 12.47000
  • LogP: 3.82470

Diphenylpyraline Security Information

  • Hazardous Material transportation number:UN 3249
  • HazardClass:6.1(b)
  • PackingGroup:III
  • Packing Group:III
  • Hazard Level:6.1(b)
  • Safety Term:6.1(b)
  • Packing Group:III

Diphenylpyraline Customs Data

  • HS CODE:2933399090
  • Customs Data:

    China Customs Code:

    2933399090

    Overview:

    2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Diphenylpyraline Pricemore >>

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Diphenylpyraline Suppliers

Amadis Chemical Company Limited
Gold Member
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(CAS:147-20-6)Diphenylpyraline
Order Number:A808623
Stock Status:in Stock
Quantity:5g
Purity:99%
Pricing Information Last Updated:Monday, 2 September 2024 16:06
Price ($):627.0
Email:sales@amadischem.com
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:147-20-6)Diphenylpyraline
Order Number:LE13194
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 12:08
Price ($):discuss personally
Email:18501500038@163.com

Diphenylpyraline Related Literature

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Amadis Chemical Company Limited
(CAS:147-20-6)Diphenylpyraline
A808623
Purity:99%
Quantity:5g
Price ($):627.0
Email
Tiancheng Chemical (Jiangsu) Co., Ltd
(CAS:147-20-6)Diphenylpyraline
LE13194
Purity:99%
Quantity:25KG,200KG,1000KG
Price ($):Inquiry
Email